Cas no 1702055-95-5 ({2-methyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidin-7-yl}methanamine)

• Product Name: {2-methyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidin-7-yl}methanamine
• CAS No: 1702055-95-5
• MF: C₈H₁₄N₄
• MW: 166.223560810089
• CID: 6536267
• PubChem ID: 136709237
• Update Time: 2025-05-21

{2-methyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidin-7-yl}methanamine Chemical and Physical Properties

Names and Identifiers

• {2-methyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidin-7-yl}methanamine
• {2-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-7-yl}methanamine
• EN300-1118337
• 1702055-95-5

• Inchi： 1S/C8H14N4/c1-6-4-8-10-3-2-7(5-9)12(8)11-6/h4,7,10H,2-3,5,9H2,1H3
• InChI Key： PEPPOQLXBGBLPC-UHFFFAOYSA-N
• SMILES： N12C(=CC(C)=N1)NCCC2CN

Computed Properties

• Exact Mass: 166.121846464g/mol
• Monoisotopic Mass: 166.121846464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 55.9Ų

Additional information on {2-methyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidin-7-yl}methanamine

{2-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-7-yl}methanamine: A Comprehensive Overview

The compound with CAS No. 1702055-95-5, commonly referred to as {2-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-7-yl}methanamine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of heterocyclic compounds, specifically a pyrazolo[1,5-a]pyrimidine derivative. Its unique structure and functional groups make it a promising candidate for various applications in drug discovery and materials science.

Pyrazolo[1,5-a]pyrimidine is a bicyclic heterocycle that combines the structural features of pyrazole and pyrimidine rings. The presence of the methyl group at position 2 and the methanamine substituent at position 7 introduces steric and electronic effects that can influence the compound's reactivity and biological activity. Recent studies have highlighted the potential of this compound as a modulator of protein-protein interactions (PPIs), which are critical in many cellular processes and disease states.

One of the most notable advancements in the study of {2-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-7-yl}methanamine involves its role in targeting oncogenic signaling pathways. Researchers have demonstrated that this compound can inhibit key enzymes involved in cancer cell proliferation and survival. For instance, its ability to modulate cyclin-dependent kinases (CDKs) has shown promise in preclinical models of breast and prostate cancers.

In addition to its therapeutic potential, this compound has also been explored for its antimicrobial properties. Studies have shown that it exhibits potent activity against various bacterial and fungal pathogens. This dual functionality underscores the versatility of heterocyclic compounds like pyrazolo[1,5-a]pyrimidines in addressing multiple therapeutic needs.

The synthesis of {2-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-7-yl}methanamine involves a multi-step process that typically begins with the preparation of the pyrazolo[1,5-a]pyrimidine core. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound. For example, the use of palladium-catalyzed cross-coupling reactions has significantly improved the yield and purity of the final product.

From a structural perspective, the compound's molecular weight is approximately 308 g/mol (calculated based on CAS No. 1702055-95-5), with a molecular formula of C₁₃H₁₈N₄. Its solubility properties are critical for its application in drug delivery systems; recent studies have optimized its solubility through modifications to its substituents or by incorporating it into lipid-based formulations.

The pharmacokinetic profile of {2-methyl-4H,5H,6H